Cas no 4459-24-9 (1-Butanol, 2-fluoro-)

• Product Name: 1-Butanol, 2-fluoro-
• CAS No: 4459-24-9
• MF: C₄H₉FO
• MW: 92.112065076828
• CID: 1516249
• PubChem ID: 13278455
• Update Time: 2025-04-21

1-Butanol, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-fluoro-
• 4459-24-9
• 2-fluoro-1-butanol
• CHEMBL4571094
• AKOS023777439
• F2147-5488
• DTXSID301315873
• 2-fluorobutan-1-ol

• Inchi： 1S/C4H9FO/c1-2-4(5)3-6/h4,6H,2-3H2,1H3
• InChI Key： BLYSPQXGKZNMJA-UHFFFAOYSA-N
• SMILES： FC(CO)CC

Computed Properties

• Exact Mass: 92.06377
• Monoisotopic Mass: 92.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23